Isokotanin A
Overview
Description
Isokotanin A is a natural product found in Aspergillus alliaceus with data available.
Scientific Research Applications
Synthesis and Enantioselectivity
Atropo-Enantioselective Synthesis : A study by Bringmann et al. (2002) describes the atropo-enantioselective total synthesis of axially chiral bicoumarin (+)-isokotanin A. This process involved forming a configurationally stable seven-membered biaryl lactone and its kinetic resolution by atroposelective ring cleavage. This research confirms the previous assignment of the absolute configuration of (+)-isokotanin A (Bringmann et al., 2002).
Asymmetric Bromine-Lithium Exchange : In another study, Graff et al. (2013) successfully used asymmetric bromine-lithium exchange to synthesize chiral building blocks of (+)-isokotanin A and (-)-kotanin with excellent enantioselectivity. This method represents a direct methodology to produce the (M)-atropoisomer of (+)-isokotanin A without resolution steps (Graff et al., 2013).
Total Synthesis and Natural Occurrence
- Efficient Total Synthesis : Hüttel et al. (2003) demonstrated a short and efficient total synthesis of naturally occurring coumarins including isokotanin A. This process started from readily available compounds and involved an innovative three-step transformation, providing a novel method for synthesizing isokotanin A (Hüttel et al., 2003).
Methodological Advances in Synthesis
- Discussion on Synthesis Techniques : A discussion addendum by Bringmann et al. (2012) on asymmetric synthesis of (M)‐2‐Hydroxymethyl‐1‐(2‐Hydroxy‐4,6‐Dimethylphenyl)Naphthalene provides insights into the synthesis of isokotanin A and related compounds. This addendum sheds light on the methodological advances and challenges in the synthesis of such complex molecules (Bringmann et al., 2012).
properties
IUPAC Name |
6-(4,7-dimethoxy-5-methyl-2-oxochromen-6-yl)-4,7-dimethoxy-5-methylchromen-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22O8/c1-11-21-15(29-5)9-19(25)31-17(21)7-13(27-3)23(11)24-12(2)22-16(30-6)10-20(26)32-18(22)8-14(24)28-4/h7-10H,1-6H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YZMPQQODLHAXHU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC(=C1C3=C(C=C4C(=C3C)C(=CC(=O)O4)OC)OC)OC)OC(=O)C=C2OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22O8 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Isokotanin A | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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